Cas no 1806375-21-2 (4-Fluoro-3-methyl-2-nitrobenzyl chloride)

• Product Name: 4-Fluoro-3-methyl-2-nitrobenzyl chloride
• CAS No: 1806375-21-2
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 5005091
• Update Time: 2025-06-08

4-Fluoro-3-methyl-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-2-nitrobenzyl chloride

• Inchi： 1S/C8H7ClFNO2/c1-5-7(10)3-2-6(4-9)8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： OKPAKHTTWALJBI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Additional information on 4-Fluoro-3-methyl-2-nitrobenzyl chloride

Professional Introduction to 4-Fluoro-3-methyl-2-nitrobenzyl chloride (CAS No. 1806375-21-2)

4-Fluoro-3-methyl-2-nitrobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806375-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural and electronic properties, which make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Fluoro-3-methyl-2-nitrobenzyl chloride consists of a benzene ring substituted with a fluoro group at the 4-position, a methyl group at the 3-position, and a nitro group at the 2-position. The presence of these functional groups imparts distinct reactivity and makes this compound particularly useful in various synthetic transformations. The chloro substituent at the benzylic position enhances its utility as a building block in constructing more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to interact with biological targets in novel ways. The fluorine atom in 4-Fluoro-3-methyl-2-nitrobenzyl chloride contributes to metabolic stability and can influence binding affinity in drug-receptor interactions. This has led to its investigation as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling applications of 4-Fluoro-3-methyl-2-nitrobenzyl chloride is in the development of anticancer agents. Nitroaromatic compounds have demonstrated efficacy in disrupting cancer cell proliferation and inducing apoptosis. The specific substitution pattern in 4-Fluoro-3-methyl-2-nitrobenzyl chloride allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for further derivatization into novel chemotherapeutic compounds. Recent studies have highlighted its role in generating derivatives that exhibit potent cytotoxicity against multiple cancer cell lines, including those resistant to conventional treatments.

Another area where 4-Fluoro-3-methyl-2-nitrobenzyl chloride has shown promise is in the synthesis of antimicrobial agents. The combination of fluoro, methyl, and nitro groups creates a scaffold that can be modified to enhance activity against bacteria, fungi, and other pathogens. Researchers have utilized this compound to develop novel antibiotics with improved spectrum coverage and reduced resistance profiles. The benzylic chloro group serves as a versatile handle for further functionalization, enabling the creation of complex structures that mimic natural products or designed molecular entities (DMOs).

The synthetic utility of 4-Fluoro-3-methyl-2-nitrobenzyl chloride extends beyond pharmaceutical applications. It serves as a crucial intermediate in materials science, particularly in the synthesis of advanced polymers and liquid crystals. The electronic properties imparted by the nitro and fluoro groups make this compound valuable for designing materials with specific optical and electronic characteristics. These materials are increasingly relevant in applications such as organic electronics, optoelectronics, and photovoltaics.

In conclusion, 4-Fluoro-3-methyl-2-nitrobenzyl chloride (CAS No. 1806375-21-2) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications, from drug discovery to advanced materials engineering. As research continues to uncover new synthetic pathways and pharmacological targets, the importance of this intermediate is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.